Cas no 85532-42-9 (Ethyl 3-amino-3-methylbutanoate)

Ethyl 3-amino-3-methylbutanoate structure
85532-42-9 structure
Product Name:Ethyl 3-amino-3-methylbutanoate
CAS No:85532-42-9
MF:C7H15NO2
MW:145.199502229691
MDL:MFCD14584658
CID:836311
PubChem ID:11480520
Update Time:2024-01-03

Ethyl 3-amino-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-3-methylbutanoate
    • 3-amino-3-methylButanoic acid ethyl ester
    • Butanoic acid, 3-amino-3-methyl-, ethyl ester
    • (3e)-3-iminobutanenitrile
    • 2-Amino-2-methyl-propan-carbonsaeure-(1)-aethylester
    • 3-Amino-isovaleriansaeure-aethylester
    • 3-iminobutane nitrile
    • 3-imino-butyronitrile
    • acetonitrile dimer
    • Butanenitrile,3-imino
    • carboethoxy-t-butyl amine
    • ethyl 3-amino-3-methyl-butyrate
    • 3-Amino-3-methyl-butyric acid ethyl ester
    • Butyric acid, 3-amino-3-methyl-, ethyl ester (6CI, 7CI)
    • Ethyl 3-amino-3-methylbutyrate
    • MDL: MFCD14584658
    • Inchi: 1S/C7H15NO2/c1-4-10-6(9)5-7(2,3)8/h4-5,8H2,1-3H3
    • InChI Key: CINTWGJQDJSXPJ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)(C)N)OCC

Computed Properties

  • Exact Mass: 145.11000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 52.32000
  • LogP: 1.37720

Ethyl 3-amino-3-methylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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85532-42-9 97%
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abcr
AB536269-1 g
3-Amino-3-methyl-butyric acid ethyl ester, 95%; .
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€483.00 2023-06-14
abcr
AB536269-5 g
3-Amino-3-methyl-butyric acid ethyl ester, 95%; .
85532-42-9 95%
5g
€1333.00 2023-06-14
TRC
E939505-50mg
Ethyl 3-Amino-3-methylbutanoate
85532-42-9
50mg
$ 70.00 2022-06-05
TRC
E939505-100mg
Ethyl 3-Amino-3-methylbutanoate
85532-42-9
100mg
$ 95.00 2022-06-05

Ethyl 3-amino-3-methylbutanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
Reactions with N-carbonylsulfamoyl chloride. III. Reactions with olefins and aldehydes--concerning β-lactams
Graf, Roderich, Justus Liebigs Annalen der Chemie, 1963, 661, 111-57

Production Method 2

Reaction Conditions
Reference
Renin inhibitory peptides. Incorporation of polar, hydrophilic end groups into an active renin inhibitory peptide template and their evaluation in a human renin-infused rat model and in conscious sodium-depleted monkeys
Thaisrivongs, Suvit; et al, Journal of Medicinal Chemistry, 1991, 34(2), 633-42

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium chloride Solvents: Sulfur dioxide
2.1 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
Reactions with N-carbonylsulfamoyl chloride. III. Reactions with olefins and aldehydes--concerning β-lactams
Graf, Roderich, Justus Liebigs Annalen der Chemie, 1963, 661, 111-57

Ethyl 3-amino-3-methylbutanoate Raw materials

Ethyl 3-amino-3-methylbutanoate Preparation Products

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